Cas no 870859-41-9 (Benzenamine, 4-methyl-2-[(1R)-1-phenylethyl]-6-[(1S)-1-phenylethyl]-, rel-)

Benzenamine, 4-methyl-2-[(1R)-1-phenylethyl]-6-[(1S)-1-phenylethyl]-, rel- structure

870859-41-9 structure

Product name:Benzenamine, 4-methyl-2-[(1R)-1-phenylethyl]-6-[(1S)-1-phenylethyl]-, rel-

CAS No:870859-41-9

MF:C₂₃H₂₅N

MW:315.45130610466

CID:6627683

Benzenamine, 4-methyl-2-[(1R)-1-phenylethyl]-6-[(1S)-1-phenylethyl]-, rel- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-methyl-2-[(1R)-1-phenylethyl]-6-[(1S)-1-phenylethyl]-, rel-
- Inchi： 1S/C23H25N/c1-16-14-21(17(2)19-10-6-4-7-11-19)23(24)22(15-16)18(3)20-12-8-5-9-13-20/h4-15,17-18H,24H2,1-3H3/t17-,18+
- InChI Key： DKBNATUIDTYKOR-HDICACEKSA-N
- SMILES： C1(N)=C([C@H](C2=CC=CC=C2)C)C=C(C)C=C1[C@@H](C1=CC=CC=C1)C

Experimental Properties

Density: 1.046±0.06 g/cm3(Predicted)
Melting Point: 92-93 °C
Boiling Point: 449.5±14.0 °C(Predicted)
pka: 4.91±0.18(Predicted)

Benzenamine, 4-methyl-2-[(1R)-1-phenylethyl]-6-[(1S)-1-phenylethyl]-, rel- Production Method

Production Method 1

870859-41-9

870859-37-3

870859-39-5

Reaction Conditions

1.1 Catalysts: Trifluoromethanesulfonic acid Solvents: Xylene ; 20 h, 160 °C

Reference

Acid-Catalyzed ortho-Alkylation of Anilines with Styrenes: An Improved Route to Chiral Anilines with Bulky Substituents

Cherian, Anna E.; et al, Organic Letters, 2005, 7(23), 5135-5137

Production Method 2

870859-41-9

870859-37-3

870859-39-5

Reaction Conditions

1.1 Reagents: Montmorillonite ((Al1.33-1.67Mg0.33-0.67)(Ca0-1Na0-1)0.33Si4(OH)2O10.xH2O) ; 8 h, 140 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; overnight, 90 psi, rt

Reference

Design and synthesis of C2-symmetric N-heterocyclic carbene precursors and metal carbenoids

Albright, Abigail; et al, Journal of Organic Chemistry, 2011, 76(18), 7341-7351

Production Method 3

870859-41-9

870859-37-3

870859-39-5

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid

Reference

Design and synthesis of C2-symmetric N-heterocyclic carbene precursors and metal carbenoids

Albright, Abigail; et al, Journal of Organic Chemistry, 2011, 76(18), 7341-7351

Production Method 4

189252-20-8

870859-41-9

870859-37-3

870859-39-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Rhodium(1+), [(1R,1′R,2R,2′R)-2,2′-bis(1,1-dimethylethyl)-2,2′,3,3′-tetrahydro-1… Solvents: Methanol ; 18 h, 500 psi, rt

Reference

(1R,1'R,2S,2'S)-2,2'-Bis(1,1-dimethylethyl)-2,2',3,3'-tetrahydro-1,1'-bi-1H-isophosphindole and (1S,1'S,2R,2'R)-2,2'-Bis(1,1-dimethylethyl)-2,2',3,3'-tetrahydro-1,1'-bi-1H-isophosphindole

Zhang, Xiaowei; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-7

Production Method 5

189252-20-8

870859-41-9

870859-37-3

870859-39-5

Reaction Conditions

1.1 Catalysts: Rhodium(1+), bis[(2,3,5,6-η)-bicyclo[2.2.1]hepta-2,5-diene]-, tetrafluoroborate(… , (1S,1′S,2R,2′R)-2,2′-Bis(1,1-dimethylethyl)-2,2′,3,3′-tetrahydro-1,1′-bi-1H-isop… Solvents: 1,2-Dichloroethane ; 15 min, rt
1.2 Reagents: Hydrogen Solvents: Methanol ; overnight, 500 psi, rt

Reference

Double-Asymmetric Hydrogenation Strategy for the Reduction of 1,1-Diaryl Olefins Applied to an Improved Synthesis of CuIPhEt, a C2-Symmetric N-Heterocyclic Carbenoid

Spahn, Elizabeth; et al, Journal of Organic Chemistry, 2013, 78(6), 2731-2735